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Compound of Interest

Compound Name:
Imidocarb dihydrochloride

monohydrate

Cat. No.: B11929019 Get Quote

The proper disposal of Imidocarb dihydrochloride monohydrate is crucial for maintaining

laboratory safety and environmental protection. This guide provides essential information for

researchers, scientists, and drug development professionals on the appropriate procedures for

handling and disposing of this chemical.

Key Physical and Chemical Properties
A summary of the relevant physical and chemical properties of Imidocarb and its formulations is

provided below. This information is critical for understanding its handling and disposal

requirements.

Property Data

Physical State Solid (Crystal - Powder)[1]

Color White to Almost White[1]

Melting Point 203°C (decomposes)[1]

pH of Formulations 4.0 - 5.5[2]

Hazard Statements

Harmful if swallowed.[1][3] Suspected of

damaging the unborn child.[2][4][5] Causes

damage to organs.[2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b11929019?utm_src=pdf-interest
https://www.benchchem.com/product/b11929019?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/I0957_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/I0957_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/I0957_EU_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Imidocarb%20Formulation_AH_CA_EN.pdf
https://www.tcichemicals.com/BE/en/sds/I0957_EU_6N.pdf
https://aksci.com/sds/U879_SDS.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Imidocarb%20Formulation_AH_CA_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Imidocarb%20Formulation_AH_GB_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Imidocarb%20Formulation_AH_IN_6N.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Imidocarb%20Formulation_AH_CA_EN.pdf
https://www.msd.com/docs/product/safety-data-sheets/ah-sds/Imidocarb%20Formulation_AH_GB_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11929019?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pre-Disposal and Handling Precautions
Before initiating any disposal procedures, it is imperative to take the following safety measures:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, a laboratory coat or uniform, and safety glasses with side shields or

goggles.[2] If there is a risk of generating dust or aerosols, a face shield should also be used.

[2]

Avoid Contamination: Do not eat, drink, or smoke in areas where Imidocarb
dihydrochloride monohydrate is handled.[1][3] Wash hands and face thoroughly after

handling the substance.[1][3]

Storage: Keep the container tightly closed and store it in a cool, dark place away from

incompatible materials such as oxidizing agents.[1]

Step-by-Step Disposal Procedure
The disposal of Imidocarb dihydrochloride monohydrate must be conducted in compliance

with all federal, state, and local regulations.[1][3]

Consult Regulations: Before proceeding, consult your local and regional authorities to ensure

compliance with all applicable waste disposal regulations.[1]

Waste Collection:

For solid waste, carefully sweep the material to collect it into an airtight container, taking

care not to disperse dust.[1]

For liquid waste or solutions, absorb the material with an inert substance and place it into

a suitable, sealed container.

Engage a Professional Waste Disposal Service: The primary and recommended method for

disposal is to engage a licensed waste management company.[1] This ensures that the

chemical is handled and disposed of in an environmentally sound and legally compliant

manner.
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Alternative Disposal Method (with caution): In some cases, and only if permitted by

regulations, it may be possible to dissolve or mix the material with a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber system.[1]

This should only be performed by trained personnel in a facility designed for such

operations.

Container Disposal: Empty containers should be treated as hazardous waste and taken to an

approved waste handling site for recycling or disposal.[2][6] Do not reuse empty containers.

[3]

Spill Management
In the event of a spill, the following steps should be taken immediately:

Evacuate and Ventilate: Evacuate the immediate area and ensure adequate ventilation.

Contain the Spill: Prevent the further spread of the material.[2][4] For liquid spills,

containment can be achieved using barriers.[4]

Collect the Spilled Material:

For solid spills, carefully sweep or vacuum the material into a sealed container.[1][3]

For liquid spills, use an inert absorbent material to clean up the spill and place it in a

suitable disposal container.[3]

Decontaminate the Area: Clean the spill area thoroughly.

Dispose of Cleanup Materials: All materials used for cleanup should be disposed of as

hazardous waste.[2]

Disposal Decision Workflow
The following diagram illustrates the logical steps to be followed for the proper disposal of

Imidocarb dihydrochloride monohydrate.
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Caption: Decision workflow for the disposal of Imidocarb dihydrochloride monohydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tcichemicals.com [tcichemicals.com]

2. merck.com [merck.com]

3. aksci.com [aksci.com]

4. msd.com [msd.com]

5. merck.com [merck.com]

6. merck.com [merck.com]

To cite this document: BenchChem. [Safe Disposal of Imidocarb Dihydrochloride
Monohydrate: A Step-by-Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11929019#imidocarb-dihydrochloride-monohydrate-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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